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Compound of Interest

Compound Name: 2,4-Dinitrobenzoyl chloride

Cat. No.: B109256 Get Quote

An In-depth Technical Guide to 2,4-Dinitrobenzoyl Chloride For Researchers, Scientists, and

Drug Development Professionals

This technical guide provides comprehensive information on 2,4-Dinitrobenzoyl chloride, a

significant reagent in chemical synthesis and analysis. This document details its chemical

identity, physicochemical properties, relevant experimental protocols, and key reaction

pathways.

Chemical Identity and Molecular Structure
2,4-Dinitrobenzoyl chloride is a derivative of benzoic acid and is classified as an acyl

chloride. It is a reactive compound used in various chemical syntheses, particularly for the

derivatization of alcohols and amines.

CAS Number: 20195-22-6[1][2][3]

Molecular Formula: C₇H₃ClN₂O₅[1][2][3]

IUPAC Name: 2,4-dinitrobenzoyl chloride[2]

Synonyms: Benzoyl chloride, 2,4-dinitro-[2]

The molecular structure of 2,4-Dinitrobenzoyl chloride consists of a benzene ring substituted

with two nitro groups at positions 2 and 4, and a benzoyl chloride group at position 1.
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Caption: Molecular structure of 2,4-Dinitrobenzoyl chloride.

Physicochemical Properties
The following table summarizes the key physical and chemical properties of 2,4-
Dinitrobenzoyl chloride.

Property Value Reference

Molecular Weight 230.56 g/mol [1][2][3]

Density 1.652 g/cm³ [1]

Boiling Point 352.1 °C at 760 mmHg [1]

Melting Point 68-69 °C [4]

Flash Point 166.7 °C [1]

Vapor Pressure 3.93E-05 mmHg at 25°C [1]

Refractive Index 1.629 [1]

LogP 2.92840 [1]

Experimental Protocols
Synthesis of 2,4-Dinitrobenzoyl Chloride from 2,4-
Dinitrobenzoic Acid
This protocol describes a common method for the synthesis of 2,4-Dinitrobenzoyl chloride.

The reaction involves the conversion of the carboxylic acid to an acyl chloride using a

chlorinating agent like thionyl chloride or phosphorus pentachloride.
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Caption: Workflow for the synthesis of 2,4-Dinitrobenzoyl chloride.

Methodology:

Preparation: In a fume hood, equip a round-bottom flask with a reflux condenser and a gas

trap. Ensure all glassware is thoroughly dried to prevent hydrolysis of the reagents and

products.

Reaction: Place 2,4-dinitrobenzoic acid into the flask. Add an excess of thionyl chloride

(SOCl₂).
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Reflux: Gently heat the mixture to reflux. The reaction progress can be monitored by the

cessation of gas evolution (HCl and SO₂).

Purification: After the reaction is complete, distill off the excess thionyl chloride under

reduced pressure. The crude 2,4-Dinitrobenzoyl chloride can be purified by

recrystallization or distillation.

Note: This reaction should be performed with caution in a well-ventilated fume hood as the

byproducts (HCl and SO₂) are toxic and corrosive.

Derivatization of Alcohols
2,4-Dinitrobenzoyl chloride is used to convert alcohols into their corresponding 2,4-

dinitrobenzoate esters. These esters are often crystalline solids with sharp melting points,

which can be used for the identification and characterization of the original alcohol.
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Caption: Reaction pathway for the derivatization of alcohols.

Methodology:
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Reaction Setup: In a dry test tube, dissolve a small amount of the alcohol to be tested in a

suitable solvent (e.g., pyridine or an inert solvent with a catalytic amount of pyridine).

Addition of Reagent: Add a slight excess of 2,4-Dinitrobenzoyl chloride to the solution.

Reaction: Gently warm the mixture for a few minutes.

Isolation of Derivative: Cool the reaction mixture and add water to precipitate the ester. The

solid derivative is then collected by filtration.

Purification and Analysis: The crude ester is purified by recrystallization from a suitable

solvent (e.g., ethanol). The melting point of the purified derivative is then determined and

compared with literature values for identification.

Safety and Handling
2,4-Dinitrobenzoyl chloride is a corrosive and moisture-sensitive solid.[5] It can cause severe

skin burns and eye damage.[5] It is also suspected of causing genetic defects.[5] Contact with

water liberates toxic gas.[5][6]

Precautionary Measures:

Handle in a well-ventilated fume hood.[6]

Wear appropriate personal protective equipment, including gloves, safety goggles, and a lab

coat.

Store in a tightly closed container in a dry, cool, and well-ventilated place, away from

moisture and incompatible materials such as bases and strong oxidizing agents.[6]

In case of skin or eye contact, rinse immediately with plenty of water for at least 15 minutes

and seek immediate medical attention.[5]

If inhaled, move to fresh air and seek medical attention.[5]

If swallowed, rinse mouth with water and do NOT induce vomiting; seek immediate medical

attention.[5]
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This guide is intended for use by qualified professionals and should be supplemented with a

thorough review of the full Safety Data Sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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